Cas no 900009-18-9 (3-{3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl}-1-(4-methylpyrimidin-2-yl)urea)

• Product Name: 3-{3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl}-1-(4-methylpyrimidin-2-yl)urea
• CAS No: 900009-18-9
• MF: C₁₅H₂₀N₆OS
• MW: 332.423900604248
• CID: 5494512
• PubChem ID: 18584277
• Update Time: 2025-06-10

3-{3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl}-1-(4-methylpyrimidin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• F2776-0051
• 1-(3-((4,6-dimethylpyrimidin-2-yl)thio)propyl)-3-(4-methylpyrimidin-2-yl)urea
• 1-[3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl]-3-(4-methylpyrimidin-2-yl)urea
• AKOS024465810
• 900009-18-9
• 3-{3-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]propyl}-1-(4-methylpyrimidin-2-yl)urea
• 3-{3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl}-1-(4-methylpyrimidin-2-yl)urea

• Inchi： 1S/C15H20N6OS/c1-10-5-7-16-13(18-10)21-14(22)17-6-4-8-23-15-19-11(2)9-12(3)20-15/h5,7,9H,4,6,8H2,1-3H3,(H2,16,17,18,21,22)
• InChI Key： GZJGOUMZGOGDOV-UHFFFAOYSA-N
• SMILES： S(C1N=C(C)C=C(C)N=1)CCCNC(NC1N=CC=C(C)N=1)=O

Computed Properties

• Exact Mass: 332.14193046g/mol
• Monoisotopic Mass: 332.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-{3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl}-1-(4-methylpyrimidin-2-yl)urea

Professional Introduction to Compound with CAS No 900009-18-9 and Product Name: 3-{3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl}-1-(4-methylpyrimidin-2-yl)urea

Compound with the CAS number 900009-18-9 and the product name 3-{3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl}-1-(4-methylpyrimidin-2-yl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates key functional groups that contribute to its biological activity, making it a promising candidate for further research and therapeutic exploration.

The 3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl moiety in the compound's name is particularly noteworthy. This sulfanylpropyl group, linked to a dimethylpyrimidine ring, introduces a sulfur atom that can participate in various chemical interactions. Sulfur-containing heterocycles are well-documented for their role in enhancing the bioactivity of pharmaceutical compounds. The presence of this group suggests that the compound may exhibit properties such as improved solubility, better binding affinity to biological targets, or enhanced metabolic stability. These attributes are crucial for the development of novel therapeutic agents that can effectively interact with biological systems.

Furthermore, the 1-(4-methylpyrimidin-2-yl)urea component of the compound's structure adds another layer of complexity and potential functionality. The urea moiety is a well-known pharmacophore that has been widely utilized in drug design due to its ability to form hydrogen bonds with biological targets. This interaction can lead to strong binding affinity and improved pharmacological activity. The 4-methylpyrimidine ring further enhances the compound's structural diversity, potentially influencing its pharmacokinetic properties and overall efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of rational drug design, where structural modifications are made based on detailed understanding of molecular interactions. The compound in question aligns well with this approach, as its design incorporates multiple functional groups that are known to enhance biological activity. For instance, studies have shown that pyrimidine derivatives can exhibit significant therapeutic effects in various disease models. The dimethylpyrimidine ring in this compound may contribute to its potential efficacy by modulating specific biological pathways.

In addition to its structural features, the compound's potential applications in drug development are supported by emerging research findings. For example, studies on related pyrimidine derivatives have demonstrated their ability to interact with enzymes and receptors involved in critical biological processes. The sulfanylpropyl group may also play a role in these interactions by providing additional binding sites or influencing the conformational flexibility of the molecule. These factors collectively make this compound a valuable asset for further investigation.

The synthesis and characterization of this compound have been refined through modern chemical methodologies. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been employed to ensure high purity and accurate structural determination. These analytical methods are essential for understanding the compound's behavior and for guiding subsequent optimization efforts.

From a broader perspective, the development of novel pharmaceutical compounds like this one is driven by the need for more effective and targeted therapies. The pharmaceutical industry continuously seeks innovative molecules that can address unmet medical needs. This compound represents a step forward in this direction, offering a unique combination of structural features that may lead to new therapeutic interventions.

The potential applications of this compound extend beyond traditional drug development. It may also find utility in other areas such as agrochemicals or material science, where similar sulfanylpyrimidine derivatives have shown promise. The versatility of its molecular framework allows for diverse modifications, enabling researchers to tailor its properties for specific applications.

In conclusion, 3-{3-(4,6-dimethylpyrimidin-2-yl)sulfanylpropyl}-1-(4-methylpyrimidin-2-yl)urea is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of sulfanylpropyl and urea moieties linked to dimethylpyrimidine rings suggests multiple avenues for biological activity and therapeutic application. As research continues to uncover new insights into molecular interactions and drug design principles, compounds like this one will play an increasingly important role in advancing medical science.